Cas no 1797187-44-0 (1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea)

• Product Name: 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea
• CAS No: 1797187-44-0
• MF: C₁₃H₁₃N₅O₂S₂
• MW: 335.4046189785
• CID: 5370467
• Update Time: 2025-06-22

1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C13H13N5O2S2/c1-8-15-11(20-18-8)5-9-7-22-13(16-9)17-12(19)14-6-10-3-2-4-21-10/h2-4,7H,5-6H2,1H3,(H2,14,16,17,19)
• InChI Key： SKNYLWNOKDHSRB-UHFFFAOYSA-N
• SMILES： N(C1=NC(CC2ON=C(C)N=2)=CS1)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea

Introduction to 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea (CAS No. 1797187-44-0)

1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea (CAS No. 1797187-44-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple nitrogen-containing rings, which are known to exhibit a wide range of pharmacological properties. The molecular structure of 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea incorporates a thiazole core linked to a thiophene moiety, further functionalized with a 3-methyl-1,2,4-triazole ring. This combination of heterocyclic systems suggests a high degree of potential for interaction with biological targets, making it an attractive candidate for further investigation in drug discovery and development.

The synthesis of 1-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The presence of the urea functional group in the molecule implies potential roles in hydrogen bonding interactions, which are crucial for binding to biological receptors. Additionally, the thiophen ring introduces sulfur atoms that can participate in various chemical reactions and biological interactions, enhancing the compound's versatility.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The thiazole and thiophene rings are well-documented for their presence in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The incorporation of these motifs into a single molecule like 1-[4-[\\(3-methyl\\)-1\\,\\ 2\\,\\ 4\\\-oxadiazol\\\-5\\\-yl\\\)methyl\\\-]1\\,\\ 3\\\-thiazol\\\-2\\\-yl]\\\-3\\-(thiophen\\\-2\\\-ylmethyl)urea (CAS No. 1797187\\\-44\\\-0) opens up possibilities for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the triazole, thiazole, and urea functionalities provides multiple sites for chemical modification, allowing chemists to fine-tune its biological properties. For instance, modifications at the thiophen ring could alter its solubility and metabolic stability, while changes at the urea moiety might enhance its binding affinity to target proteins. Such flexibility makes 1-[4-[\(3-methyl\)-1, 2, 4\-\ oxadiazol\-\ 5\-\ yl\)methyl\-\]1, 3\-\ thiazol\-\ 2\-\ yl\-\]3\-(thiophen\-\ 2\-\ ylmethyl)urea (CAS No.\ 1797187\-\ 44\-\ 0) a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The structural features of 1-[4-[\(3-methyl\)-1, 2, 4\-\ oxadiazol\-\ 5\-\ yl\)methyl\-\]1, 3\-\ thiazol\-\ 2\-\ yl\-\]3\-(thiophen\-\ 2\-\ ylmethyl)urea (CAS No.\ 1797187\-\ 44\-\ 0) align well with this trend. Researchers have been particularly interested in how the presence of nitrogen-containing heterocycles can modulate enzyme activity and receptor binding. For example, derivatives of thiazole have shown promise in inhibiting enzymes involved in inflammation and cancer progression. Similarly, thiophene-based compounds have been explored for their antimicrobial and antifungal properties.

The potential applications of 1-[4-[\(3-methyl\)methyl]-\(]methyl)-\(]methyl)-\(]methyl)-\(]methyl)-\(]methylene)-\(]methylene)-\(]methylene)-\(]methylene)-\(]methylene)-\(]urea (CAS No.\(1797187 \(-44 \(-0))\) extend beyond traditional pharmaceuticals. Given its structural complexity and functional diversity,\ it could also be utilized as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical studies.\ This versatility makes it an intriguing subject for both academic research and industrial development.

In conclusion,[CAS NO.:1797187 \(-44 \(-0)] [Product Name: \(\[(name long tail)] is a structurally intriguing compound with significant potential in pharmaceutical research.\ Its unique combination of heterocyclic motifs suggests broad applicability across multiple therapeutic areas.\ As research continues to uncover new biological targets and mechanisms,\ compounds like this one will undoubtedly play an increasingly important role in drug discovery and development.\ Further studies are warranted to fully elucidate their pharmacological profiles and explore their clinical relevance.